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Compound of Interest

Ethyl 2-mercapto-1h-imidazole-4-
Compound Name:
carboxylate

cat. No.: B1270801

An In-depth Technical Guide to Ethyl 2-mercapto-1H-imidazole-4-carboxylate

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
and potential applications of Ethyl 2-mercapto-1H-imidazole-4-carboxylate, tailored for
researchers, scientists, and professionals in drug development.

Core Chemical Properties and Identifiers

Ethyl 2-mercapto-1H-imidazole-4-carboxylate is a heterocyclic organic compound featuring
an imidazole ring substituted with a mercapto (-SH) group and an ethyl carboxylate (-COOEt)
group.[1] It serves as a versatile building block in organic synthesis for creating more complex
molecules, including potential pharmaceuticals and agrochemicals.[1] The presence of the
thiol/thione group and the ester allows for a variety of chemical transformations.[1]

The compound exists in a tautomeric equilibrium between the thiol form (2-mercapto) and the
thione form (2-thioxo).

Table 1: Chemical Identifiers
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Identifier

Value

CAS Number

64038-64-8[2][3]

Molecular Formula

CeHsN202S[3]

Molecular Weight

172.21 g/mol [2][3]

IUPAC Name

ethyl 2-sulfanyl-1H-imidazole-4-carboxylate[2]

Alternative IUPAC Name

ethyl 2-sulfanylidene-1,3-dihydroimidazole-4-

carboxylate[3]

1S/C6H8N202S/c1-2-10-5(9)4-3-7-6(11)8-

inchl 4/h3H,2H2,1H3,(H2,7,8,11)[2]

InChl Key PONOGPICUOALRU-UHFFFAOY SA-N[2][3]
SMILES CCOC(=0)C1=CNC(=S)N1[3]

MDL Number MFCD02091509]2]

ble 2: Physical and Chemical :

Property

Value

Physical Form

Solid or liquid[2]

Purity

95% - 97%[2][3]

Storage Temperature

2-8°C, Sealed in dry conditions[2]

Table 3: Safety and Hazard Information

Category

Information

Signal Word

Warning[2]

Hazard Statements

H315: Causes skin irritation.[2][3] H319: Causes
serious eye irritation.[2][3] H335: May cause

respiratory irritation.[2][3]

Precautionary Statements

P261, P280, P302+P352, P305+P351+P338[2]
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Chemical Structure and Tautomerism

The structure of Ethyl 2-mercapto-1H-imidazole-4-carboxylate is characterized by its
imidazole core. A key feature is the thione-thiol tautomerism, where the compound can exist as
either a mercapto (C-SH) or a thione (C=S) form.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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properties]. BenchChem, [2025]. [Online PDF]. Available at:
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carboxylate-chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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